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Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B046879 Get Quote

Technical Support Center: Calcium Hydroxide
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

carbonation of calcium hydroxide in laboratory settings.

Frequently Asked Questions (FAQs)
Q1: What is calcium hydroxide carbonation?

A1: Calcium hydroxide carbonation is a chemical reaction where calcium hydroxide,

Ca(OH)₂, reacts with carbon dioxide (CO₂) from the atmosphere to form calcium carbonate

(CaCO₃), a white precipitate, and water (H₂O).[1][2][3] The balanced chemical equation for this

reaction is:

Ca(OH)₂(aq) + CO₂(g) → CaCO₃(s) + H₂O(l)[1][2][4]

This reaction is undesirable in many laboratory applications as it alters the chemical properties

and concentration of the calcium hydroxide solution.

Q2: Why is it important to prevent the carbonation of calcium hydroxide solutions?

A2: Preventing carbonation is crucial for several reasons:
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Concentration Accuracy: The formation of calcium carbonate precipitate reduces the

concentration of dissolved calcium hydroxide in the solution, leading to inaccurate

experimental results.

pH Stability: Calcium hydroxide solutions are alkaline, with a pH of around 12.4.[5][6][7]

Carbonation lowers the pH as the stronger base, Ca(OH)₂, is consumed.

Reagent Purity: In many experiments, the presence of calcium carbonate impurities can

interfere with the intended reactions or analytical measurements.

Q3: How can I visually detect if my calcium hydroxide solution has undergone carbonation?

A3: A clear, saturated solution of calcium hydroxide (limewater) will turn cloudy or milky in the

presence of CO₂.[8][9] This cloudiness is due to the formation of a fine white precipitate of

calcium carbonate, which is significantly less soluble in water than calcium hydroxide.[10][11]

[12]

Q4: What is the difference in solubility between calcium hydroxide and calcium carbonate?

A4: Calcium hydroxide is sparingly soluble in water, while calcium carbonate is practically

insoluble. This significant difference in solubility is the primary reason for the visible

precipitation during carbonation.

Data Presentation: Solubility Comparison

Compound Chemical Formula
Solubility in Water (at
25°C)

Calcium Hydroxide Ca(OH)₂ ~1.5 g/L[6]

Calcium Carbonate CaCO₃ ~0.013 g/L[11]

Q5: How should I store solid calcium hydroxide powder to prevent carbonation?

A5: Solid calcium hydroxide should be stored in a cool, dry place in a tightly sealed, airtight

container to protect it from atmospheric moisture and carbon dioxide.[13][14][15] It is also

advisable to store it away from acids and other incompatible materials.[13][16]
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Troubleshooting Guides
Issue 1: My freshly prepared calcium hydroxide solution immediately turned cloudy.

Possible Cause 1: Carbonated Water: The water used to prepare the solution may have a

high concentration of dissolved CO₂.

Solution: Use freshly boiled and cooled distilled or deionized water. Boiling expels

dissolved gases, including CO₂.

Possible Cause 2: Contaminated Glassware: The glassware used may have residual acidic

contaminants that can react with the calcium hydroxide or may not have been properly

dried, leaving behind moisture that has absorbed atmospheric CO₂.

Solution: Thoroughly clean all glassware with a suitable laboratory detergent, rinse with

distilled water, and dry completely before use.

Issue 2: My clear calcium hydroxide solution becomes cloudy over time.

Possible Cause: Improper Storage: The solution is being exposed to atmospheric CO₂.

Solution: Store the solution in a tightly sealed container to minimize contact with air.[13]

For long-term storage or for highly sensitive applications, consider using a container with a

soda-lime guard tube in the stopper to absorb incoming CO₂.

Issue 3: The pH of my calcium hydroxide solution is lower than expected.

Possible Cause: Partial Carbonation: The solution has likely undergone some degree of

carbonation, which consumes the hydroxide ions (OH⁻) and thus lowers the pH. A saturated

calcium hydroxide solution should have a pH of approximately 12.4.[5][6][7]

Solution: Prepare a fresh solution following the recommended experimental protocol. If a

lower pH is consistently observed, re-evaluate the water source and storage methods. The

solution can be filtered to remove the calcium carbonate precipitate, but the concentration

of Ca(OH)₂ will be lower.[17]

Experimental Protocols
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Protocol 1: Preparation of a Saturated, Carbonate-Free Calcium Hydroxide Solution

(Limewater)

Water Preparation: Boil a sufficient volume of distilled or deionized water for at least 10

minutes to expel dissolved gases, including CO₂. Allow the water to cool to room

temperature in a container that is loosely covered to prevent dust from entering but allows

steam to escape.

Dissolution: In a clean, dry flask or bottle, add an excess of solid calcium hydroxide powder

(e.g., approximately 2 grams per liter of water).[18]

Mixing: Add the boiled and cooled water to the flask containing the calcium hydroxide. Seal

the container tightly and shake vigorously for 1-2 minutes.[17]

Equilibration: Allow the mixture to stand for at least 24 hours to allow the solution to become

saturated and for the undissolved excess solid to settle.[17][19]

Decanting and Filtration: Carefully decant the clear supernatant solution, being cautious not

to disturb the sediment.[17] For a purer solution, filter the supernatant through a clean, fine

filter paper.

Storage: Immediately transfer the clear, filtered solution to a clean, dry, and tightly sealed

storage bottle. For best results, the storage bottle should be filled to the top to minimize the

head-space air.

Visualizations
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Click to download full resolution via product page

Caption: The chemical pathway of calcium hydroxide carbonation.
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Caption: Troubleshooting workflow for cloudy calcium hydroxide solutions.
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Caption: Protocol for preparing carbonate-free calcium hydroxide solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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